6-Isopropyl-7-methoxy-1-tetralone
Overview
Description
“6-Isopropyl-7-methoxy-1-tetralone” is a chemical compound that has been claimed to be a potential intermediate for the synthesis of natural products related to diterpenes .
Synthesis Analysis
The synthesis of “6-Isopropyl-7-methoxy-1-tetralone” has been described in a one-pot synthesis process . This process involves the use of polyphosphoric acid (PPA) and isopropanol (i-PriOH) heated to 75-80°C .Scientific Research Applications
Natural Product Chemistry
Isopropylation and Bioactive Phenolic Diterpenes:6-Isopropyl-7-methoxy-1-tetralone: (Scheme 1) has garnered attention due to its potential as an intermediate in the synthesis of bioactive compounds. Researchers have successfully introduced the isopropyl group into the aromatic ring of this compound using 2-propanol (2-PrOH) and polyphosphoric acid (PPA) . The resulting products, 5-isopropyl-6-methoxy-1-tetralone and 7-isopropyl-6-methoxy-1-tetralone , serve as potential intermediates for the preparation of two bioactive phenolic diterpenes: Totarol and Sempervirol .
Totarol: Originally isolated from the wood of Tetraclinis articulata, Totarol has been found in other sources such as juniperus and Mediterranean propolis. It exhibits antibacterial activity and has been approved for use in toothpaste and acne treatments. Additionally, Totarol is used for prophylaxis against schistosomiasis and fascioliasis in humans, sheep, goats, and cattle .
Sempervirol: Isolated from the resin of Cupressus sempervirens, Sempervirol also possesses anthelmintic activity. Its potential applications extend to various fields, including medicine and agriculture .
Synthetic Organic Chemistry
Synthesis of 2,7-Dimethoxy-1-tetralone:7-Methoxy-1-tetralone: (a close relative of 6-isopropyl-7-methoxy-1-tetralone) has been utilized in the synthesis of 2,7-dimethoxy-1-tetralone . This compound serves as a valuable building block for further synthetic endeavors .
Medicinal Chemistry
Miltirone Synthesis: A concise synthesis of miltirone has been achieved starting from 6-isopropyl-7-methoxy-1-tetralone . The naphthol moiety in the compound was oxidized with Dess-Martin periodinane to yield miltirone in good yield .
Mechanism of Action
Target of Action
The primary targets of 6-Isopropyl-7-methoxy-1-tetralone are c-Met, p-AKT, NF-κB, MMP2, and MMP9 . These proteins play crucial roles in cell proliferation, migration, and apoptosis, particularly in the context of hepatocellular carcinoma (HCC) cells .
Mode of Action
6-Isopropyl-7-methoxy-1-tetralone interacts with its targets by suppressing their expression . This suppression leads to a decrease in cell proliferation and migration, and an increase in apoptosis in HCC cells .
Biochemical Pathways
The compound affects the biochemical pathways associated with cell proliferation, migration, and apoptosis . The suppression of c-Met, p-AKT, NF-κB, MMP2, and MMP9 expression leads to downstream effects that inhibit the progression of HCC .
Pharmacokinetics
The compound’s synthesis from 6-methoxy-1-tetralone involves oxidation with dess-martin periodinane , which might influence its ADME properties.
Result of Action
The result of the compound’s action is the significant suppression of cell proliferation and migration, and the induction of apoptosis in HCC cells . This is achieved through the suppression of c-Met, p-AKT, NF-κB, MMP2, and MMP9 protein levels in HepG2 cells .
Action Environment
It’s worth noting that the compound’s synthesis involves the use of 2-propanol (2-proh) and polyphosphoric acid (ppa) , which might influence its action, efficacy, and stability under different environmental conditions.
properties
IUPAC Name |
7-methoxy-6-propan-2-yl-3,4-dihydro-2H-naphthalen-1-one |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H18O2/c1-9(2)11-7-10-5-4-6-13(15)12(10)8-14(11)16-3/h7-9H,4-6H2,1-3H3 |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
HHDVEHBPKKQPPQ-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)C1=C(C=C2C(=C1)CCCC2=O)OC |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H18O2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID00435676 |
Source
|
| Record name | 6-isopropyl-7-methoxy-1-tetralone | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID00435676 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
218.29 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
6-Isopropyl-7-methoxy-1-tetralone | |
CAS RN |
22009-41-2 |
Source
|
| Record name | 3,4-Dihydro-7-methoxy-6-(1-methylethyl)-1(2H)-naphthalenone | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=22009-41-2 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | 6-isopropyl-7-methoxy-1-tetralone | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID00435676 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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